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Compound of Interest

Compound Name: 3-Amino-2,2-difluorobutanoic acid

Cat. No.: B13264371

Get Quote

CAS Number: 1780621-36-4 Formula: C

H

F

NO

Molecular Weight: 139.10 g/mol IUPAC Name: 3-Amino-2,2-difluorobutanoic acid
Synonyms:

-Amino-

-difluorobutyric acid; 3-Amino-2,2-difluorobutyric acid

Part 1: Executive Summary & Chemical Identity
3-Amino-2,2-difluorobutanoic acid is a gem-difluoro

-amino acid, a class of non-proteinogenic amino acids highly valued in medicinal chemistry. It
serves as a bioisostere for natural amino acids, offering enhanced metabolic stability and
altered physicochemical properties. The introduction of the electron-withdrawing gem-difluoro (
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) group at the

-position drastically modulates the basicity of the adjacent amine and the acidity of the
carboxylic acid, making it a critical tool for fine-tuning the pharmacokinetics (PK) of peptide-
based drugs.

Key Physicochemical Properties (Predicted & Analog-
Based)

Property Value / Description Impact on Drug Design

pKa (COOH) ~1.5 – 2.0

significantly more acidic than

non-fluorinated analogs due to

inductive effect.

pKa (NH

)
~6.5 – 7.5

Drastically reduced basicity

(vs. ~9-10 for alkyl amines).

Improves oral bioavailability by

reducing ionization at

physiological pH.

LogP ~ -0.5 to 0.0

Increased lipophilicity

compared to non-fluorinated

parent, aiding membrane

permeability.

Conformation Restricted

The gauche effect of the F-C-

C-N system restricts bond

rotation, stabilizing specific

peptide secondary structures.

Part 2: Synthesis & Manufacturing
The primary synthetic route for 3-Amino-2,2-difluorobutanoic acid utilizes the Reformatsky

reaction. This organometallic approach couples a bromodifluoroacetate ester with an imine

derived from acetaldehyde.

Core Synthetic Pathway
Imine Formation: Condensation of acetaldehyde with a chiral amine auxiliary (e.g.,
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-phenylglycinol or

-methoxybenzylamine) to control stereochemistry.

Reformatsky Coupling: Reaction of ethyl bromodifluoroacetate with Zinc dust to generate the

organozinc reagent, which attacks the imine.

Hydrolysis/Deprotection: Acidic hydrolysis removes the protecting groups to yield the free

amino acid.

Visualization: Synthesis Workflow
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Figure 1: Step-wise synthesis via the Reformatsky reaction pathway.

Part 3: Applications in Drug Discovery[1]
Metabolic Stability (The Fluorine Effect)
The

-position of amino acids is a common site for metabolic degradation. Replacing hydrogen
atoms with fluorine (the C-F bond energy is ~116 kcal/mol vs. ~99 kcal/mol for C-H) blocks
oxidative metabolism, significantly extending the half-life (

) of the molecule in vivo.

Bioisosterism & pKa Modulation
The gem-difluoro group acts as an electronegativity sink.

Amine Basicity: By pulling electron density away from the
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-amino group, the pKa drops from ~9.5 to ~7.0. This means a larger fraction of the drug
exists in the neutral (unprotonated) state at physiological pH (7.4), facilitating passive
diffusion across cell membranes.

Peptidomimetics: When incorporated into peptides, the

group mimics the electronic environment of a carbonyl oxygen or a hydrated amide,
potentially increasing affinity for protease active sites without being cleaved.

Visualization: Structure-Property Relationship
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Figure 2: Mechanistic impact of the gem-difluoro substitution on molecular properties.

Part 4: Experimental Protocol (Sample)
Objective: Synthesis of racemic 3-Amino-2,2-difluorobutanoic acid hydrochloride.

Reagents:

Acetaldehyde

-Methoxybenzylamine (PMB-amine)

Ethyl bromodifluoroacetate[1][2]

Zinc dust (activated)[3]
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THF (anhydrous)

Procedure:

Imine Preparation: Dissolve acetaldehyde (1.0 eq) in DCM. Add PMB-amine (1.0 eq) and

MgSO

. Stir at RT for 4h. Filter and concentrate to yield the imine.

Reformatsky Reaction:

In a flame-dried flask under Argon, suspend activated Zn dust (1.5 eq) in anhydrous THF.

Add trimethylsilyl chloride (TMSCl, 0.05 eq) to activate the Zn.

Add ethyl bromodifluoroacetate (1.2 eq) dropwise to initiate the reaction (exothermic).

Once the Reformatsky reagent is formed, add the imine (1.0 eq) in THF dropwise at 0°C.

Allow to warm to RT and stir for 12h.

Workup: Quench with saturated NH

Cl. Extract with EtOAc. Dry organic layer over Na

SO

and concentrate.

Hydrolysis: Dissolve the intermediate ester in 6N HCl and reflux for 6h to remove the PMB

group and hydrolyze the ester.

Purification: Concentrate the aqueous phase. Recrystallize from EtOH/Et

O to obtain the target hydrochloride salt.

Validation:

1H NMR (D
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O): Look for the characteristic doublet of doublets for the

-proton (due to coupling with F and methyl group).

19F NMR: Distinct AB quartet or complex multiplet around -100 to -120 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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